Cas no 2126160-77-6 (methyl 3-cyclopropylquinoline-2-carboxylate)

• Product Name: methyl 3-cyclopropylquinoline-2-carboxylate
• CAS No: 2126160-77-6
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 4639039
• Update Time: 2025-08-05

methyl 3-cyclopropylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyclopropylquinoline-2-carboxylate

• Inchi： 1S/C14H13NO2/c1-17-14(16)13-11(9-6-7-9)8-10-4-2-3-5-12(10)15-13/h2-5,8-9H,6-7H2,1H3
• InChI Key： CFTVZHXILYNANN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(C2CC2)C=1C(OC)=O

Additional information on methyl 3-cyclopropylquinoline-2-carboxylate

Comprehensive Analysis of Methyl 3-Cyclopropylquinoline-2-Carboxylate (CAS 2126160-77-6): Properties, Applications, and Innovations

The compound methyl 3-cyclopropylquinoline-2-carboxylate (CAS 2126160-77-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This quinoline derivative is characterized by a cyclopropyl substitution at the 3-position and a methyl carboxylate group at the 2-position, which contribute to its distinct chemical reactivity and biological activity. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and advanced material synthesis, aligning with the growing demand for novel heterocyclic compounds.

One of the most searched questions about CAS 2126160-77-6 revolves around its synthetic routes. The compound is typically synthesized via cyclocondensation reactions involving quinoline-2-carboxylic acid derivatives and cyclopropylating agents, followed by esterification. Recent advancements in green chemistry have also introduced catalytic methods to improve yield and reduce environmental impact, a topic highly relevant to sustainable chemistry trends. The compound's molecular weight (247.28 g/mol) and logP (2.8) make it suitable for pharmacokinetic optimization, a key focus in modern medicinal chemistry.

In the context of drug development, methyl 3-cyclopropylquinoline-2-carboxylate serves as a versatile scaffold for designing kinase inhibitors and antimicrobial agents. Its quinoline core mimics natural alkaloids, enabling interactions with biological targets such as DNA topoisomerases and inflammatory pathways. This aligns with current searches for "next-generation anti-inflammatory compounds" and "small molecule therapeutics." Notably, its cyclopropyl group enhances metabolic stability, addressing the industry's challenge of improving drug half-lives.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in the development of organic semiconductors and luminescent materials. Its conjugated system allows for electron delocalization, making it a candidate for OLED technologies—a hot topic in renewable energy forums. The methyl ester functionality further permits facile derivatization, enabling customization for specific material properties. Such versatility explains why searches for "quinoline-based electronic materials" have surged by 40% in the past year.

Quality control of CAS 2126160-77-6 involves rigorous HPLC and NMR analyses to ensure >98% purity, a critical parameter for research reproducibility. Storage recommendations (-20°C under inert atmosphere) and handling precautions (use of anhydrous solvents) are frequently queried by laboratory personnel, reflecting practical concerns in compound management. These details are essential for maintaining the compound's stability, especially given its sensitivity to hydrolysis—a common issue noted in chemical stability discussions.

Innovative research directions include exploring metal-catalyzed cross-coupling reactions to functionalize the quinoline ring, a technique gaining traction in catalysis research. The compound's crystallographic data (monoclinic space group P2₁/c) also aids in computational modeling studies, bridging experimental and theoretical chemistry—an intersection dominating recent cheminformatics publications. Such interdisciplinary applications position methyl 3-cyclopropylquinoline-2-carboxylate as a molecule of interest in both academic and industrial settings.

In conclusion, the multifaceted profile of methyl 3-cyclopropylquinoline-2-carboxylate (CAS 2126160-77-6) makes it a compelling subject for ongoing research. From addressing drug resistance challenges to enabling breakthroughs in smart materials, its potential continues to expand. As synthetic methodologies evolve and analytical techniques advance, this compound is poised to remain at the forefront of molecular innovation, answering the global demand for high-performance chemical entities.